Cas no 1261443-40-6 (4'-Methoxy-2'-(trifluoromethyl)propiophenone)

• Product Name: 4'-Methoxy-2'-(trifluoromethyl)propiophenone
• CAS No: 1261443-40-6
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 4791837
• Update Time: 2025-06-07

4'-Methoxy-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H11F3O2/c1-3-10(15)8-5-4-7(16-2)6-9(8)11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： BCOFSSOXSMZZKJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(CC)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 4'-Methoxy-2'-(trifluoromethyl)propiophenone

Comprehensive Overview of 4'-Methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261443-40-6)

4'-Methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261443-40-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique methoxy and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C11H11F3O2, offers a balance of reactivity and stability, making it a valuable asset in modern synthetic chemistry.

The growing interest in 4'-Methoxy-2'-(trifluoromethyl)propiophenone is driven by its potential applications in drug discovery, particularly in the development of small-molecule therapeutics. Researchers are exploring its role as a building block for compounds targeting metabolic disorders and inflammatory diseases. Additionally, its trifluoromethyl group enhances lipophilicity, a property highly sought after in the design of bioactive molecules with improved membrane permeability.

In the agrochemical sector, 4'-Methoxy-2'-(trifluoromethyl)propiophenone is being investigated for its utility in creating novel pesticides and herbicides. The methoxy moiety contributes to the compound's ability to interact with biological targets, while the trifluoromethyl group enhances its environmental stability. These attributes align with the industry's push toward sustainable crop protection solutions, a topic of high relevance in global agricultural discussions.

From a material science perspective, this compound is gaining traction as a precursor for high-performance polymers and liquid crystals. Its structural features enable the development of materials with tailored optical and thermal properties, catering to advancements in display technologies and electronic devices. As the demand for energy-efficient materials rises, 4'-Methoxy-2'-(trifluoromethyl)propiophenone is poised to play a pivotal role in innovation.

The synthesis of 4'-Methoxy-2'-(trifluoromethyl)propiophenone typically involves Friedel-Crafts acylation or cross-coupling reactions, methodologies that are well-documented in organic chemistry literature. Recent advancements in catalytic processes have improved the yield and purity of this compound, addressing the needs of industrial-scale production. Researchers are also exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its synthesis.

Analytical characterization of 4'-Methoxy-2'-(trifluoromethyl)propiophenone relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards, particularly for applications in pharmaceutical formulations. The compound's stability under various storage conditions is another area of active study, with findings suggesting optimal handling protocols to maintain its integrity.

As the scientific community continues to uncover the potential of 4'-Methoxy-2'-(trifluoromethyl)propiophenone, its relevance in cutting-edge research is undeniable. Whether in the realm of drug development, agrochemical innovation, or advanced materials, this compound exemplifies the intersection of chemistry and technology. Its adaptability and functional diversity make it a cornerstone in the pursuit of solutions to some of today's most pressing challenges.